1-Pyrrolidinepropanol
Cat. No. B010631
Key on ui cas rn:
19748-66-4
M. Wt: 129.2 g/mol
InChI Key: ZMJQROKRSPSLFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][CH2:3][CH2:4][OH:5].[CH2:6]1[CH2:7][CH2:8][NH:9][CH2:10]1.[CH3:11][c:12]1[cH:13][cH:14][cH:15][cH:16][cH:17]1>>[CH2:2]([CH2:3][CH2:4][OH:5])[N:9]1[CH2:8][CH2:7][CH2:6][CH2:10]1
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Inputs
Outcomes
Product
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Name
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Type
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product
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Smiles
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OCCCN1CCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
